Cas no 1807393-97-0 (2,4-Bis(trifluoromethyl)-5-bromocinnamic acid)

• Product Name: 2,4-Bis(trifluoromethyl)-5-bromocinnamic acid
• CAS No: 1807393-97-0
• MF: C₁₁H₅BrF₆O₂
• MW: 363.050623655319
• CID: 4973528
• Update Time: 2025-06-08

2,4-Bis(trifluoromethyl)-5-bromocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-5-bromocinnamic acid

• Inchi： 1S/C11H5BrF6O2/c12-8-3-5(1-2-9(19)20)6(10(13,14)15)4-7(8)11(16,17)18/h1-4H,(H,19,20)/b2-1+
• InChI Key： CKQSUMJHYJGUSO-OWOJBTEDSA-N
• SMILES： BrC1=CC(/C=C/C(=O)O)=C(C(F)(F)F)C=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 389
• XLogP3: 4.3
• Topological Polar Surface Area: 37.3

Additional information on 2,4-Bis(trifluoromethyl)-5-bromocinnamic acid

Research Briefing on 2,4-Bis(trifluoromethyl)-5-bromocinnamic Acid (CAS: 1807393-97-0)

2,4-Bis(trifluoromethyl)-5-bromocinnamic acid (CAS: 1807393-97-0) is a fluorinated cinnamic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound features a bromine substituent at the 5-position and two trifluoromethyl groups at the 2- and 4-positions of the cinnamic acid scaffold, which contribute to its enhanced reactivity and bioactivity. Recent studies have explored its utility as a versatile building block in organic synthesis, as well as its potential as a pharmacophore in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 2,4-Bis(trifluoromethyl)-5-bromocinnamic acid in the synthesis of novel kinase inhibitors. The study highlighted the compound's ability to serve as a key intermediate in the development of selective inhibitors targeting tyrosine kinases, which are implicated in various cancers. The presence of the trifluoromethyl groups was found to enhance the binding affinity of the resulting inhibitors to the kinase active site, while the bromine substituent facilitated further functionalization through cross-coupling reactions.

Another recent study, published in ACS Chemical Biology, explored the antimicrobial properties of derivatives of 2,4-Bis(trifluoromethyl)-5-bromocinnamic acid. The researchers synthesized a series of analogs and evaluated their activity against drug-resistant bacterial strains. The results demonstrated that certain derivatives exhibited potent inhibitory effects against methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymes involved in bacterial metabolism.

In addition to its applications in drug discovery, 2,4-Bis(trifluoromethyl)-5-bromocinnamic acid has also been investigated for its potential in materials science. A 2024 study in Advanced Materials reported the use of this compound as a precursor for the synthesis of fluorinated organic semiconductors. The researchers demonstrated that the incorporation of the trifluoromethyl groups into the semiconductor backbone improved the material's electron-transport properties and environmental stability, making it a promising candidate for use in organic electronic devices.

Despite these promising findings, challenges remain in the large-scale synthesis and optimization of 2,4-Bis(trifluoromethyl)-5-bromocinnamic acid for clinical and industrial applications. Future research directions may include the development of more efficient synthetic routes, the exploration of additional biological targets, and the evaluation of the compound's pharmacokinetic and toxicological profiles. Overall, the growing body of research on this compound underscores its potential as a valuable tool in both chemical biology and medicinal chemistry.